1,7-bis(2-ethoxyethyl)-3,4,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione
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Description
The compound is a derivative of the [1,2,4]triazino[3,4-f]purine class . These types of compounds are often synthesized for their potential as anticancer or antimicrobial agents .
Synthesis Analysis
While specific synthesis information for this compound is not available, similar compounds such as [1,2,4]triazino[3,4-f]purines have been synthesized through reactions involving diamino-dimethylxanthine with hydroxylamine-Ο-sulfonic acid, followed by treatment with alkylamines .
Scientific Research Applications
- AKOS001408015 exhibits promising anticancer properties. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Preliminary studies suggest that it may inhibit tumor growth and induce apoptosis (programmed cell death) in cancer cells .
- Inflammation plays a crucial role in various diseases. AKOS001408015 has shown anti-inflammatory effects by modulating key pathways involved in inflammation. Researchers are exploring its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease .
- Some studies indicate that AKOS001408015 may protect neurons from oxidative stress and neurodegenerative processes. It could potentially enhance cognitive function and memory. Researchers are investigating its role in Alzheimer’s disease and other neurodegenerative disorders .
- AKOS001408015 has been studied for its cardiovascular benefits. It may improve endothelial function, reduce blood pressure, and prevent atherosclerosis. These properties make it relevant for heart health research .
- Preliminary data suggest that AKOS001408015 exhibits antiviral activity against certain viruses. Researchers are exploring its potential as an adjunct therapy for viral infections, including influenza and herpes viruses .
- AKOS001408015 may influence glucose metabolism and insulin sensitivity. Studies have investigated its effects on metabolic syndrome and type 2 diabetes. Researchers are keen to understand its mechanisms and therapeutic implications .
Anticancer Potential
Anti-Inflammatory Activity
Neuroprotection and Cognitive Enhancement
Cardiovascular Health
Antiviral Properties
Metabolic Syndrome and Diabetes
properties
IUPAC Name |
1,7-bis(2-ethoxyethyl)-3,4,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N6O4/c1-6-27-10-8-22-16(25)14-15(21(5)18(22)26)19-17-23(9-11-28-7-2)20-12(3)13(4)24(14)17/h13H,6-11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBKDBLCZCXWQKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C(=O)C2=C(N=C3N2C(C(=NN3CCOCC)C)C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,7-bis(2-ethoxyethyl)-3,4,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
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